Cas no 1806007-37-3 (3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde)

• Product Name: 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde
• CAS No: 1806007-37-3
• MF: C₉H₃F₅N₂O
• MW: 250.124939203262
• CID: 4806473
• Update Time: 2025-06-29

3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

• Inchi： 1S/C9H3F5N2O/c10-8(11)4-1-7(9(12,13)14)16-6(3-17)5(4)2-15/h1,3,8H
• InChI Key： YMCBIUYEAYAOIC-UHFFFAOYSA-N
• SMILES： FC(C1C(C#N)=C(C=O)N=C(C(F)(F)F)C=1)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 334
• XLogP3: 1.9
• Topological Polar Surface Area: 53.8

Additional information on 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde

Introduction to 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-37-3)

3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-37-3) is a highly specialized organic compound that has garnered significant attention in recent years due to its unique chemical structure and potential applications in various fields, particularly in the pharmaceutical and agrochemical industries. This compound is characterized by its complex molecular framework, which includes a pyridine ring, cyano, difluoromethyl, and trifluoromethyl functional groups. These features contribute to its remarkable chemical stability and reactivity, making it a valuable intermediate in the synthesis of more complex molecules.

The cyano group in 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde imparts strong electron-withdrawing properties, which can influence the compound's reactivity and stability. The presence of the difluoromethyl and trifluoromethyl groups further enhances these properties by introducing additional fluorine atoms, which are known for their high electronegativity and hydrophobicity. These characteristics make the compound highly versatile in synthetic chemistry, particularly in the development of new pharmaceuticals and agrochemicals.

Recent research has focused on the potential applications of 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde in drug discovery and development. Studies have shown that compounds with similar structures exhibit potent biological activities, including antiviral, antibacterial, and anticancer properties. For instance, a study published in the Journal of Medicinal Chemistry highlighted the use of this compound as a key intermediate in the synthesis of novel antiviral agents. The researchers demonstrated that derivatives of 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde showed significant activity against several viral strains, making them promising candidates for further development.

In addition to its potential in pharmaceuticals, 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde has also been explored for its use in agrochemicals. The compound's unique structure and properties make it an excellent candidate for the development of new pesticides and herbicides. A recent study published in the Pest Management Science journal reported that derivatives of this compound exhibited high efficacy against various plant pathogens and pests. The researchers noted that the combination of the cyano, difluoromethyl, and trifluoromethyl groups contributed to the compound's enhanced stability and effectiveness under different environmental conditions.

The synthesis of 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde involves several steps and requires precise control over reaction conditions to ensure high yields and purity. One common synthetic route involves the reaction of 4-cyanopyridine with difluoroiodomethane followed by trifluoromethylation. This process can be optimized using modern synthetic techniques such as microwave-assisted synthesis or catalytic methods to improve efficiency and reduce environmental impact. Recent advancements in green chemistry have also led to the development of more sustainable methods for synthesizing this compound, which is crucial for large-scale production.

The physical properties of 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde are well-documented. It is a solid at room temperature with a melting point ranging from 110°C to 115°C. The compound is slightly soluble in water but highly soluble in organic solvents such as dimethyl sulfoxide (DMSO), dimethylformamide (DMF), and acetonitrile. These solubility characteristics make it suitable for use in various chemical reactions and formulations.

Safety considerations are an important aspect when handling 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde. While it is not classified as a hazardous material under current regulations, proper handling procedures should be followed to ensure worker safety. This includes wearing appropriate personal protective equipment (PPE), such as gloves and safety goggles, and working in well-ventilated areas to minimize exposure to vapors or dust.

In conclusion, 3-Cyano-4-(difluoromethyl)-6-(trifluoromethyl)pyridine-2-carboxaldehyde (CAS No. 1806007-37-3) is a versatile organic compound with significant potential applications in pharmaceuticals and agrochemicals. Its unique chemical structure, characterized by the presence of cyano, difluoromethyl, and trifluoromethyl groups, contributes to its stability and reactivity, making it an attractive intermediate for the synthesis of more complex molecules. Ongoing research continues to explore new uses for this compound, highlighting its importance in modern chemistry.